Cas no 1956327-64-2 (Methyl 4-bromo-1-cyclopropyl-1H-indole-6-carboxylate)

• Product Name: Methyl 4-bromo-1-cyclopropyl-1H-indole-6-carboxylate
• CAS No: 1956327-64-2
• MF: C₁₃H₁₂BrNO₂
• MW: 294.143882751465
• CID: 4733456
• PubChem ID: 118996616
• Update Time: 2025-10-21

Methyl 4-bromo-1-cyclopropyl-1H-indole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-1-cyclopropyl-1H-indole-6-carboxylate
• AKOS027336376
• MFCD29921569
• Methyl4-bromo-1-cyclopropyl-1H-indole-6-carboxylate
• CS-0188215
• methyl 4-bromo-1-cyclopropylindole-6-carboxylate
• BS-16403
• F51611
• 1956327-64-2

• Inchi： 1S/C13H12BrNO2/c1-17-13(16)8-6-11(14)10-4-5-15(9-2-3-9)12(10)7-8/h4-7,9H,2-3H2,1H3
• InChI Key： FRZITHSVIJWJMF-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=CC2=C1C=CN2C1CC1

Computed Properties

• Exact Mass: 293.00514g/mol
• Monoisotopic Mass: 293.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.2
• XLogP3: 3

Additional information on Methyl 4-bromo-1-cyclopropyl-1H-indole-6-carboxylate

Recent Advances in the Application of Methyl 4-bromo-1-cyclopropyl-1H-indole-6-carboxylate (CAS: 1956327-64-2) in Chemical Biology and Pharmaceutical Research

Methyl 4-bromo-1-cyclopropyl-1H-indole-6-carboxylate (CAS: 1956327-64-2) is a structurally unique indole derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents targeting various disease pathways.

Recent studies have highlighted the compound's role as a key building block in medicinal chemistry. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel cyclin-dependent kinase (CDK) inhibitors, where the bromo substituent at the 4-position allowed for efficient palladium-catalyzed cross-coupling reactions to generate diverse analogs with improved selectivity profiles.

The cyclopropyl moiety at the N1 position of the indole ring has been shown to confer enhanced metabolic stability to derived compounds, as evidenced by pharmacokinetic studies published in Bioorganic & Medicinal Chemistry Letters. This feature makes Methyl 4-bromo-1-cyclopropyl-1H-indole-6-carboxylate particularly valuable in drug discovery programs where metabolic stability is a critical parameter.

In synthetic methodology development, researchers have recently reported (2024, Organic Letters) a novel copper-catalyzed amination protocol using this compound as a model substrate, achieving excellent yields under mild conditions. This advancement has expanded the toolbox for modifying this scaffold and creating diverse chemical libraries for biological screening.

From a biological perspective, derivatives synthesized from this intermediate have shown promising activity in several therapeutic areas. A 2023 study in ACS Chemical Biology reported potent antiproliferative effects against various cancer cell lines, with lead compounds demonstrating IC50 values in the low nanomolar range. The researchers attributed this activity to the compound's ability to serve as a core structure for targeting protein-protein interactions in oncogenic pathways.

The compound's physicochemical properties have also been extensively characterized in recent computational studies. Molecular modeling and QSAR analyses published in the Journal of Chemical Information and Modeling (2024) have provided valuable insights into structure-activity relationships, guiding the design of more potent analogs while maintaining favorable drug-like properties.

Looking forward, Methyl 4-bromo-1-cyclopropyl-1H-indole-6-carboxylate continues to be a focus of ongoing research, with several pharmaceutical companies listing derivatives in their preclinical pipelines. Its versatility as a synthetic intermediate and the demonstrated biological relevance of its derivatives suggest that this compound will remain an important tool in medicinal chemistry and drug discovery efforts in the coming years.